![molecular formula C8H15Cl2N3 B2592276 2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazol-4-amine;dihydrochloride CAS No. 2411270-20-5](/img/structure/B2592276.png)
2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazol-4-amine;dihydrochloride
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Description
2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazol-4-amine;dihydrochloride is a chemical compound with the linear formula C8H12N2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of benzimidazole derivatives typically involves the condensation of the benzene rings possessed nitrogen-containing functional groups at ortho position with various reagents . A simple process to synthesize and separate of 2-(substituted-phenyl) benzimidazole derivatives with high yield and efficiency has been reported .Molecular Structure Analysis
The molecular structure of this compound is based on the benzimidazole core, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .Chemical Reactions Analysis
Benzimidazole compounds can undergo a variety of chemical reactions. For example, Pagano et al. described the synthesis and CK2 inhibitory activity of 2-dimethylamino-4,5,6,7-tetrabromo-1H-benzimidazole (DMAT) derivatives .Physical And Chemical Properties Analysis
The compound has a molecular weight of 136.198 . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved information.Scientific Research Applications
Synthesis and Structural Studies
The scientific research surrounding 2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazol-4-amine; dihydrochloride primarily focuses on its synthesis and potential applications in various fields, excluding any information related to drug use, dosages, and side effects. The compound is involved in the synthesis of amino amide salts derived from 2-(aminomethyl)benzimidazole and α-amino acids, showcasing its relevance in creating supramolecular structures stabilized by hydrogen bonding and solvent molecules. This research highlights its role in modifying acidity and interaction with anions through spectroscopic results and quantum computations, indicating its importance in chemical synthesis and structural studies (Avila-Montiel et al., 2015).
Antimicrobial and Cytotoxic Activities
Further, its derivatives have been evaluated for antimicrobial and cytotoxic activities, presenting a new class of compounds with potential biological applications. These studies demonstrate the synthesis of azetidine-2-one derivatives of 1H-benzimidazole and their evaluation against bacterial strains and cancer cell lines, thereby contributing to the discovery of new therapeutic agents (Noolvi et al., 2014).
Material Science Applications
In materials science, the research on benzimidazole derivatives, including 2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazol-4-amine; dihydrochloride, extends to the synthesis of novel compounds acting as corrosion inhibitors for mild steel in acidic media. This application is crucial for protecting industrial materials and equipment, demonstrating the compound's versatility beyond biological applications (Tang et al., 2013).
Properties
IUPAC Name |
2-methyl-4,5,6,7-tetrahydro-1H-benzimidazol-4-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3.2ClH/c1-5-10-7-4-2-3-6(9)8(7)11-5;;/h6H,2-4,9H2,1H3,(H,10,11);2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZEOHYFQUQTFLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1)CCCC2N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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